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Compound of Interest

Compound Name: N-6-Methyl-2-deoxyadenosine

Cat. No.: B15583348

Get Quote

This guide provides essential safety, handling, and disposal procedures for N-6-Methyl-2-
deoxyadenosine (CAS 2002-35-9), a compound utilized by researchers and scientists in drug

development and various laboratory applications. Adherence to these protocols is critical for

ensuring personnel safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-6-Methyl-2-
deoxyadenosine to minimize exposure.[1][2]
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must comply with European

Standard EN 166 or OSHA 29

CFR 1910.133 regulations.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves for tears or

punctures before each use.

Consult the manufacturer's

data for information on

permeability and breakthrough

times. Remove and dispose of

contaminated gloves

immediately.[2]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, long pants, and

closed-toe shoes.

A fully buttoned lab coat

should be worn to protect the

body and clothing from

potential spills.[2]

Respiratory Protection

Generally not required under

normal, well-ventilated

conditions.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95) may be

necessary if handling the

powder outside of a chemical

fume hood or where dust

formation is likely.[2]

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural workflow for the safe handling of N-6-Methyl-2-
deoxyadenosine from receipt to disposal.

Step 1: Pre-Handling Preparations

Risk Assessment: Before beginning work, perform a risk assessment for the planned

experiment.
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Fume Hood: When handling the solid powder form, conduct all work within a certified

chemical fume hood to minimize inhalation exposure.[2]

Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats),

and waste containers are readily accessible.

SDS Review: All personnel must review the Safety Data Sheet (SDS) for N-6-Methyl-2-
deoxyadenosine before use.

Step 2: Compound Handling and Experimentation

Don PPE: Put on all required PPE as specified in the table above.

Weighing: Carefully weigh the required amount of the compound in the fume hood. Avoid

creating dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1] In case of accidental

contact, follow the first aid measures outlined below.

Step 3: Post-Handling Procedures

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Glove Removal: Remove gloves using a technique that avoids skin contamination and

dispose of them in the designated waste container.[1]

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes. Seek

medical attention.[3]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If symptoms occur, seek

medical attention.[3]

Inhalation
Move the person to fresh air. If symptoms occur,

seek medical attention.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Seek medical attention if you

feel unwell.[3]

Storage and Disposal Plan
Storage:

Store the compound in a tightly sealed container in a freezer, as recommended at -20°C.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging and disposable materials (e.g., gloves, weigh boats) should be

placed in a designated, sealed hazardous waste container.

Workflow for Safe Handling of N-6-Methyl-2-
deoxyadenosine
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Step 1: Preparation

Review SDS & Assess Risk

Work in Fume Hood

Don Required PPE

Step 2: Handling

Weigh Compound / Prepare Solution

Avoid Dust & Direct Contact

Step 3: Post-Handling

Decontaminate Work Area

Dispose of Gloves & Waste

Wash Hands Thoroughly

Step 4: Storage

Store in Freezer (-20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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